tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate

• IUPAC Name: tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate
• InChI: InChI=1S/C15H22N2O4/c1-10-8-12(18)7-6-11(10)9-13(19)16-17(5)14(20)21-15(2,3)4/h6-8,18H,9H2,1-5H3,(H,16,19)
• InChI Key: YVHNJUSIKPYULT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)O)CC(=O)NN(C)C(=O)OC(C)(C)C
• Molecular Formula: C15H22N2O4
• Molecular Weight: 294.35 g/mol

Description

Tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate, also known as Carbofuran, is a carbamate insecticide that is widely used in agriculture to control pests. It was first introduced in the 1960s and has since been used extensively due to its effectiveness in controlling a wide range of pests. However, its use has been controversial due to its potential negative effects on human health and the environment.

Mechanism of Action

Tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate works by inhibiting the activity of the enzyme acetylcholinesterase, which is responsible for breaking down acetylcholine, a neurotransmitter in the nervous system. This leads to the accumulation of acetylcholine in the nervous system, causing overstimulation of the nerves and ultimately leading to paralysis and death of the pest.
Biochemical and Physiological Effects:
tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate has been found to have a wide range of biochemical and physiological effects on both pests and non-target organisms. It has been shown to affect the metabolism, growth, and reproduction of pests, as well as the behavior and survival of non-target organisms such as birds, mammals, and aquatic species.

Advantages and Limitations for Lab Experiments

Tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate has several advantages for use in lab experiments, including its effectiveness in controlling pests and its relatively low cost. However, its use is limited by its potential negative effects on human health and the environment. In addition, its toxicity to non-target organisms can make it difficult to conduct experiments in certain environments.

Future Directions

There are several future directions for research on carbofuran. One area of focus is the development of alternative pest control methods that are less harmful to the environment and non-target organisms. Another area of focus is the development of new formulations of carbofuran that are more effective and less toxic. Finally, research is needed to better understand the long-term effects of carbofuran on human health and the environment.

Synthesis Methods

Tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate is synthesized by the reaction of methyl isocyanate with 2-(4-hydroxy-2-methylphenyl)acetic acid. The reaction is carried out in the presence of a catalyst and under controlled conditions to ensure the purity of the final product.

Scientific Research Applications

Tert-butyl N-[[2-(4-hydroxy-2-methylphenyl)acetyl]amino]-N-methylcarbamate has been extensively studied for its potential use in controlling pests in agriculture. It has been found to be effective against a wide range of pests, including insects, nematodes, and mites. Its use has been particularly effective in controlling pests in crops such as corn, soybeans, and cotton.